Cas no 1214329-13-1 (2-Ethoxy-5-(pyridin-4-yl)pyridine)

• Product Name: 2-Ethoxy-5-(pyridin-4-yl)pyridine
• CAS No: 1214329-13-1
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 4909932
• Update Time: 2025-05-21

2-Ethoxy-5-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-5-(pyridin-4-yl)pyridine
• 2-ethoxy-5-pyridin-4-ylpyridine
• 2-Ethoxy-5-(pyridin-4-yl)pyridine

• Inchi： 1S/C12H12N2O/c1-2-15-12-4-3-11(9-14-12)10-5-7-13-8-6-10/h3-9H,2H2,1H3
• InChI Key： SEUGQXWQBAEDNX-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CN=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 200.095
• Monoisotopic Mass: 200.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2-Ethoxy-5-(pyridin-4-yl)pyridine

Comprehensive Overview of 2-Ethoxy-5-(pyridin-4-yl)pyridine (CAS No. 1214329-13-1)

2-Ethoxy-5-(pyridin-4-yl)pyridine (CAS No. 1214329-13-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This heterocyclic compound features a pyridine core substituted with an ethoxy group and an additional pyridin-4-yl moiety, making it a versatile building block for various applications. Researchers and industry professionals are increasingly interested in its potential uses, particularly in drug discovery and advanced material synthesis.

The compound's unique structure, characterized by the presence of two pyridine rings and an ethoxy linker, offers distinct electronic and steric properties. These attributes make 2-Ethoxy-5-(pyridin-4-yl)pyridine a valuable intermediate in the development of novel pharmaceuticals, such as kinase inhibitors and receptor modulators. Recent studies have highlighted its role in targeting specific biological pathways, aligning with the growing demand for precision medicine and personalized therapeutics.

In addition to its pharmaceutical applications, 2-Ethoxy-5-(pyridin-4-yl)pyridine has shown promise in material science, particularly in the design of organic semiconductors and light-emitting diodes (OLEDs). Its conjugated system and electron-rich pyridine rings contribute to enhanced charge transport properties, a critical factor in the development of next-generation electronic devices. This aligns with the current trend toward sustainable and energy-efficient technologies, a topic of high interest among researchers and consumers alike.

From a synthetic perspective, the compound's CAS No. 1214329-13-1 serves as a key identifier for researchers sourcing high-purity materials. Suppliers and manufacturers often emphasize the importance of rigorous quality control to ensure consistency in research outcomes. This is particularly relevant given the increasing scrutiny on reproducibility in scientific studies, a hot topic in academic and industrial circles.

The growing interest in 2-Ethoxy-5-(pyridin-4-yl)pyridine is also reflected in search engine trends, where queries such as "synthesis of 2-Ethoxy-5-(pyridin-4-yl)pyridine" and "applications of CAS 1214329-13-1" are on the rise. These searches often lead to discussions about the compound's reactivity, stability, and compatibility with other reagents—key considerations for chemists and engineers working on cutting-edge projects.

Another area of exploration is the compound's potential role in agrochemicals, where its structural motifs could contribute to the development of new pesticides or herbicides with improved efficacy and environmental profiles. This aligns with global efforts to address food security challenges while minimizing ecological impact, a pressing concern in today's agricultural sector.

In summary, 2-Ethoxy-5-(pyridin-4-yl)pyridine (CAS No. 1214329-13-1) represents a multifaceted compound with broad applicability across multiple industries. Its unique chemical properties, combined with the rising demand for innovative solutions in healthcare and technology, position it as a compound of significant interest for future research and development. As scientific inquiry continues to evolve, this molecule is likely to remain at the forefront of discussions in both academic and industrial settings.